Cas no 5402-79-9 ( )

• Product Name: &nbsp
• CAS No: 5402-79-9
• MF: C₁₁H₂₄O
• MW: 172.307663917542
• CID: 939498
• PubChem ID: 222497
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5,7,7-trimethyloctan-1-ol
• AC1L5BUN
• AC1Q7COR
• AG-J-21320
• AR-1G6286
• CTK1H3936
• NSC8559
• NSC-8559
• SCHEMBL10595159
• DTXSID70278633
• 5402-79-9
•  

• Inchi： 1S/C11H24O/c1-10(7-5-6-8-12)9-11(2,3)4/h10,12H,5-9H2,1-4H3
• InChI Key： SYOHIEIRADPVNU-UHFFFAOYSA-N
• SMILES： OCCCCC(C)CC(C)(C)C

Computed Properties

• Exact Mass: 172.18282
• Monoisotopic Mass: 172.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.828
• Boiling Point: 211.8°C at 760 mmHg
• Flash Point: 94.4°C
• Refractive Index: 1.436
• PSA: 20.23
• LogP: 3.22130